Cas no 1261859-60-2 (5-bromo-2-(difluoromethoxy)benzonitrile)

• Product Name: 5-bromo-2-(difluoromethoxy)benzonitrile
• CAS No: 1261859-60-2
• MF: C₈H₄BrF₂NO
• MW: 248.02426815033
• MDL: MFCD18390882
• CID: 4565841
• PubChem ID: 79018268
• Update Time: 2025-11-02

5-bromo-2-(difluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-bromo-2-(difluoromethoxy)-
• 5-bromo-2-(difluoromethoxy)benzonitrile(WXFC0600)
• 5-Bromo-2-difluoromethoxy-benzonitrile
• 1261859-60-2
• TQU0283
• 5-Bromo-2-(difluoromethoxy)benzonitrile
• A1-06257
• AKOS017552881
• W16575
• MFCD18390882
• DB-206701
• AS-64260
• SCHEMBL15716185
• 5-bromo-2-(difluoromethoxy)benzonitrile

• MDL： MFCD18390882
• Inchi： 1S/C8H4BrF2NO/c9-6-1-2-7(13-8(10)11)5(3-6)4-12/h1-3,8H
• InChI Key： NRSLKAXETGPAST-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Br)=CC=C1OC(F)F

Computed Properties

• Exact Mass: 246.94443g/mol
• Monoisotopic Mass: 246.94443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33Ų

Additional information on 5-bromo-2-(difluoromethoxy)benzonitrile

5-Bromo-2-(difluoromethoxy)benzonitrile (CAS No. 1261859-60-2): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

The chemical compound 5-bromo-2-(difluoromethoxy)benzonitrile (CAS No. 1261859-60-2) has emerged as a valuable intermediate in modern synthetic chemistry, particularly in the pharmaceutical and agrochemical industries. This aromatic nitrile derivative features a unique combination of bromine substitution and difluoromethoxy group, making it a versatile building block for various synthetic transformations. Researchers and manufacturers are increasingly interested in this compound due to its potential in creating novel active ingredients for crop protection and medicinal applications.

From a structural perspective, 5-bromo-2-(difluoromethoxy)benzonitrile belongs to the class of halogenated benzonitriles, which are known for their electron-withdrawing properties and stability. The presence of both bromine at the 5-position and the difluoromethoxy group at the 2-position creates a distinctive electronic environment that facilitates various coupling reactions. This molecular architecture has become particularly relevant in the development of next-generation pharmaceutical intermediates, a topic that has gained significant attention in recent medicinal chemistry research.

The synthesis of 5-bromo-2-(difluoromethoxy)benzonitrile typically involves multi-step processes starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing industry focus on sustainable production methods. The compound's crystalline solid form at room temperature and its moderate solubility in common organic solvents make it particularly suitable for various industrial applications. These physicochemical properties are frequently discussed in research papers focusing on heterocyclic compound synthesis and structure-activity relationships.

In pharmaceutical research, 5-bromo-2-(difluoromethoxy)benzonitrile serves as a crucial intermediate for the development of biologically active molecules. The compound's structural features allow for efficient conversion into various heterocyclic systems, which are fundamental components of many modern drugs. Recent publications have highlighted its utility in creating potential kinase inhibitors and receptor modulators, addressing current medical needs in areas such as oncology and metabolic disorders. This aligns with the increasing search trends for novel drug scaffolds and targeted therapies in the pharmaceutical sector.

The agrochemical industry has also recognized the value of 5-bromo-2-(difluoromethoxy)benzonitrile as a precursor for crop protection agents. The difluoromethoxy group, in particular, has shown to enhance the biological activity and environmental stability of certain pesticides. With growing concerns about food security and sustainable agriculture, this compound has attracted attention for its potential in developing new generations of eco-friendly pesticides. Industry reports indicate rising demand for such intermediates that can contribute to more effective and environmentally benign crop protection solutions.

From a commercial perspective, the market for 5-bromo-2-(difluoromethoxy)benzonitrile has shown steady growth, driven by increasing R&D activities in both pharmaceutical and agrochemical sectors. Suppliers typically offer this compound with high purity grades (often >98%) to meet the stringent requirements of research and production applications. The global interest in specialty chemicals and fine chemical intermediates has made this compound a subject of numerous market analyses, particularly in regions with strong pharmaceutical manufacturing bases like North America, Europe, and Asia.

Recent advancements in catalytic processes and flow chemistry have opened new possibilities for the efficient production of 5-bromo-2-(difluoromethoxy)benzonitrile. These technological developments address common search queries about cost-effective synthesis and scale-up challenges for specialty chemicals. The compound's stability under various reaction conditions makes it particularly suitable for continuous manufacturing processes, which are gaining traction in the chemical industry as part of the broader Industry 4.0 transformation.

Quality control of 5-bromo-2-(difluoromethoxy)benzonitrile typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for sensitive applications. The analytical data for this compound is frequently requested by researchers, as evidenced by search trends related to chemical characterization and spectral data interpretation in synthetic chemistry.

Storage and handling recommendations for 5-bromo-2-(difluoromethoxy)benzonitrile follow standard protocols for organic intermediates. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. Such practical information is often sought by laboratory technicians and process chemists, reflecting the practical aspects of working with specialty chemicals in research and industrial settings.

The future outlook for 5-bromo-2-(difluoromethoxy)benzonitrile appears promising, with potential applications expanding into materials science and other specialty chemical areas. As research continues to explore the boundaries of fluorinated compounds and their unique properties, this intermediate is likely to maintain its relevance in various chemical sectors. The growing academic and industrial interest in structure-property relationships and molecular design ensures continued investigation into compounds with similar structural features.